Cas no 74560-56-8 ((2S,4Ar,6S,7S,8S,8aR)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol)
74560-56-8 structure
Product Name:(2S,4Ar,6S,7S,8S,8aR)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
CAS No:74560-56-8
MF:C14H18O6
MW:282.289124965668
CID:575407
Update Time:2023-08-02
(2S,4Ar,6S,7S,8S,8aR)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol Chemical and Physical Properties
Names and Identifiers
-
- a-D-Idopyranoside, methyl4,6-O-[(S)-phenylmethylene]-
- methyl 4,6-O-benzylidene-idopyranoside
- MBIP
- Methyl 4,6-O-benzylidene-alpha-D-idopyranoside
- (2S,4Ar,6S,7S,8S,8aR)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
-
- Inchi: 1S/C14H18O6/c1-17-14-11(16)10(15)12-9(19-14)7-18-13(20-12)8-5-3-2-4-6-8/h2-6,9-16H,7H2,1H3/t9-,10+,11+,12+,13+,14+/m1/s1
- InChI Key: VVSWDMJYIDBTMV-ORWNZLQRSA-N
- SMILES: O1[C@@H]([C@H]([C@@H]([C@@H]2[C@H]1CO[C@H](C1C=CC=CC=1)O2)O)O)OC
Computed Properties
- Exact Mass: 282.11
- Monoisotopic Mass: 282.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4
Experimental Properties
- Density: 1.36
- Boiling Point: 473°C at 760 mmHg
- Flash Point: 239.8°C
- Refractive Index: 1.586
(2S,4Ar,6S,7S,8S,8aR)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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